Methyl 2-amino-4-(hydroxymethyl)benzoate
Cat. No. B3047012
Key on ui cas rn:
133728-31-1
M. Wt: 181.19 g/mol
InChI Key: KAVHHQDCLHUMBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[NH2:1][c:2]1[c:3]([C:4](=[O:5])[O:6][CH3:7])[cH:8][cH:9][c:10]([C:12](=[O:13])[O:14][CH3:15])[cH:11]1>>[NH2:1][c:2]1[c:3]([C:4](=[O:5])[O:6][CH3:7])[cH:8][cH:9][c:10]([CH2:12][OH:13])[cH:11]1
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COC(=O)c1ccc(C(=O)OC)c(N)c1
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
COC(=O)c1ccc(CO)cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
